DAN-1 EE (hydrochloride)
DAN-1 EE (hydrochloride)
DAN-1 EE is a fluorescent indicator for the bioimaging of nitric oxide (NO). DAN-1 EE is a cell permeable derivative of DAN, a molecule which has been used extensively in the quantitation of nitrate and nitrite using fluorescence spectroscopy. Upon entry into the cell, DAN-1 EE is transformed into the less cell permeable DAN-1 by cellular esterases thus preventing loss of signal due to diffusion of the molecule from the cell. Intracellular formation of NO can be monitored using excitation and emission wavelengths of 360-380 nm and 420-450 nm, respectively.
Brand Name:
Vulcanchem
CAS No.:
1049720-51-5
VCID:
VC0163779
InChI:
InChI=1S/C20H20N2O2.ClH/c1-2-24-20(23)15-9-7-14(8-10-15)13-22-19-12-17-6-4-3-5-16(17)11-18(19)21;/h3-12,22H,2,13,21H2,1H3;1H
SMILES:
CCOC(=O)C1=CC=C(C=C1)CNC2=CC3=CC=CC=C3C=C2N.Cl
Molecular Formula:
C20H20N2O2 • HCl
Molecular Weight:
356.8 g/mol
DAN-1 EE (hydrochloride)
CAS No.: 1049720-51-5
Reference Standards
VCID: VC0163779
Molecular Formula: C20H20N2O2 • HCl
Molecular Weight: 356.8 g/mol
| CAS No. | 1049720-51-5 |
|---|---|
| Product Name | DAN-1 EE (hydrochloride) |
| Molecular Formula | C20H20N2O2 • HCl |
| Molecular Weight | 356.8 g/mol |
| IUPAC Name | ethyl 4-[[(3-aminonaphthalen-2-yl)amino]methyl]benzoate;hydrochloride |
| Standard InChI | InChI=1S/C20H20N2O2.ClH/c1-2-24-20(23)15-9-7-14(8-10-15)13-22-19-12-17-6-4-3-5-16(17)11-18(19)21;/h3-12,22H,2,13,21H2,1H3;1H |
| Standard InChIKey | IMTHVIIBTLZVBZ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC=C(C=C1)CNC2=CC3=CC=CC=C3C=C2N.Cl |
| Canonical SMILES | CCOC(=O)C1=CC=C(C=C1)CNC2=CC3=CC=CC=C3C=C2N.Cl |
| Description | DAN-1 EE is a fluorescent indicator for the bioimaging of nitric oxide (NO). DAN-1 EE is a cell permeable derivative of DAN, a molecule which has been used extensively in the quantitation of nitrate and nitrite using fluorescence spectroscopy. Upon entry into the cell, DAN-1 EE is transformed into the less cell permeable DAN-1 by cellular esterases thus preventing loss of signal due to diffusion of the molecule from the cell. Intracellular formation of NO can be monitored using excitation and emission wavelengths of 360-380 nm and 420-450 nm, respectively. |
| Synonyms | 4-[[(3-amino-2-naphthalenyl)amino]methyl]-benzoic acid, ethyl ester, monohydrochloride |
| Reference | 1.Kojima, H.,Sakurai, K.,Kikuchi, K., et al. Development of a fluorescent indicator for the bioimaging of nitric oxide. Biological and Pharmaceutical Bullentin 20, 1229-1232 (1997). |
| PubChem Compound | 16211360 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume